Cas no 31462-59-6 (Pyrimidine-4-carboxylic acid)

• Product Name: Pyrimidine-4-carboxylic acid
• CAS No: 31462-59-6
• MF: C₅H₄N₂O₂
• MW: 124.097460746765
• MDL: MFCD00129737
• CID: 53753
• PubChem ID: 169306
• Update Time: 2024-10-30

Pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylic acid
• BCP26720
• 9N-013
• PYRIMIDIN-4-YL-CARBOXYLIC ACID
• F3096-1882
• AM20090449
• SB10116
• DTXSID6067624
• pyrimidine-4-carboxylicacid
• YPOXGDJGKBXRFP-UHFFFAOYSA-N
• SY005548
• AKOS002347146
• InChI=1/C5H4N2O2/c8-5(9)4-1-2-6-3-7-4/h1-3H,(H,8,9
• MFCD00129737
• pyrimidine 4-carboxylic acid
• EINECS 250-641-7
• A820865
• P1993
• 31462-59-6
• Z57064900
• SCHEMBL37469
• 4-OXO-HEX-5-ENOICACIDETHYLESTER
• W-106899
• EN300-111006
• CS-W002404
• 4-pyrimidine-carboxylicacid
• PB29023
• FT-0602225
• CHEMBL5197448
• AE-641/00364016
• HY-W002404
• AC-1223
• NS00029101
• DB-006901
• AC-907/25004394
• STK661673

• MDL： MFCD00129737
• Inchi： 1S/C5H4N2O2/c8-5(9)4-1-2-6-3-7-4/h1-3H,(H,8,9)
• InChI Key： YPOXGDJGKBXRFP-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CN=1)=O

Computed Properties

• Exact Mass: 124.02700
• Monoisotopic Mass: 124.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0
• Topological Polar Surface Area: 63.1A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.403
• Melting Point: 225.0 to 229.0 deg-C
• Boiling Point: 318.7°C at 760 mmHg
• Flash Point: 146.5℃
• Refractive Index: 1.579
• PSA: 63.08000
• LogP: 0.17480

Pyrimidine-4-carboxylic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H317-H318-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives